Cas no 92953-12-3 (2-Carboxyethyl Methanethiosulfonate)

2-Carboxyethyl Methanethiosulfonate is a versatile thiol-reactive crosslinking agent widely used in bioconjugation and protein modification. Its methanethiosulfonate group selectively reacts with free thiols (e.g., cysteine residues) under mild conditions, forming stable disulfide bonds while releasing the carboxyethyl moiety. This compound is particularly valuable for introducing carboxyl groups into biomolecules, enabling further functionalization or immobilization. Its water solubility and controlled reactivity make it suitable for applications in site-specific labeling, surface modification, and the preparation of antibody-drug conjugates. The product offers high selectivity, minimal side reactions, and compatibility with aqueous buffers, making it a reliable choice for precise bioconjugation workflows.
2-Carboxyethyl Methanethiosulfonate structure
92953-12-3 structure
Product Name:2-Carboxyethyl Methanethiosulfonate
CAS No:92953-12-3
MF:C4H8O4S2
MW:184.233919143677
CID:801071
PubChem ID:5096287
Update Time:2025-10-30

2-Carboxyethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-Carboxyethyl Methanethiosulfonate
    • Propanoic acid,3-[(methylsulfonyl)thio]-
    • ZKTVHIQLDQIQHX-UHFFFAOYSA-N
    • 2-Carboxyethyl methanethiosulphonate
    • 3-methanesulfonylsulfanyl-propionic acid
    • FT-0664311
    • 3-[(Methylsulphonyl)thio]propanoic acid
    • 3-(methanesulfonylsulfanyl)propanoic acid
    • DTXSID901281872
    • MFCD00797599
    • SCHEMBL2426552
    • 3-methylsulfonylsulfanylpropanoic Acid
    • 3-[(Methylsulfonyl)thio]propanoic acid
    • 92953-12-3
    • MTSCE
    • Inchi: 1S/C4H8O4S2/c1-10(7,8)9-3-2-4(5)6/h2-3H2,1H3,(H,5,6)
    • InChI Key: ZKTVHIQLDQIQHX-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)SCCC(=O)O

Computed Properties

  • Exact Mass: 183.98640108g/mol
  • Monoisotopic Mass: 183.98640108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Melting Point: 44-48°C

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Additional information on 2-Carboxyethyl Methanethiosulfonate

Comprehensive Overview of 2-Carboxyethyl Methanethiosulfonate (CAS No. 92953-12-3): Properties, Applications, and Research Insights

2-Carboxyethyl Methanethiosulfonate (CAS No. 92953-12-3) is a specialized organic compound gaining attention in biochemical and pharmaceutical research due to its unique reactive properties. This sulfur-containing derivative is widely utilized as a thiol-modifying reagent, enabling selective modifications of proteins and peptides. Its molecular structure combines a methanethiosulfonate group with a carboxyl-functionalized ethyl chain, making it highly versatile for conjugation and labeling applications.

In recent years, the demand for site-specific protein modification tools has surged, driven by advancements in bioconjugation techniques and drug delivery systems. Researchers frequently search for "thiol-reactive crosslinkers" or "carboxyl-functionalized MTS reagents" – terms closely associated with this compound. Its ability to form disulfide bonds under controlled conditions aligns with the growing interest in redox-sensitive therapeutics and targeted cancer treatments.

The compound's water solubility, facilitated by its carboxyethyl moiety, distinguishes it from conventional methanethiosulfonate derivatives. This property is critical for applications in aqueous-phase reactions, a topic frequently queried in scientific forums. Studies highlight its utility in antibody-drug conjugate (ADC) development, where precise cysteine engineering is essential. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>95%), a key consideration for reproducibility in peer-reviewed research.

Emerging trends in proteomics and structural biology have further amplified interest in CAS No. 92953-12-3. Search engine data reveals recurring queries about "MTS reagents for cysteine protection" and "carboxylated thiol modifiers," reflecting its niche applications. The compound's compatibility with click chemistry protocols also positions it as valuable for bioorthogonal labeling – a hot topic in live-cell imaging studies.

From a synthetic chemistry perspective, 2-Carboxyethyl Methanethiosulfonate serves as an intermediate for custom linker synthesis. Its bifunctional design allows simultaneous attachment to amine-reactive and thiol-reactive groups, addressing frequent researcher inquiries about "heterobifunctional crosslinkers." Stability studies indicate optimal performance in pH-buffered solutions (6.5–8.0), making it suitable for physiological condition experiments.

Environmental and safety assessments confirm that this compound decomposes into biocompatible byproducts, aligning with green chemistry principles. This characteristic responds to increasing searches for "sustainable bioconjugation reagents." Storage recommendations (-20°C under argon) and handling protocols are frequently discussed in technical bulletins, emphasizing its stability when protected from oxidizing agents.

Ongoing clinical research explores its potential in theranostic applications, particularly for molecular imaging probes. The compound's modular reactivity enables integration with nanoparticle systems, a trending subject in nanomedicine publications. Patent analyses show growing IP activity around MTS-based drug carriers, with CAS No. 92953-12-3 mentioned in several innovation disclosures.

For quality assurance, suppliers typically provide certificates of analysis detailing residual solvent levels and spectroscopic validation data. These documents address common purchaser concerns about "reagent-grade purity standards." The compound's stoichiometric efficiency (>80% yield in most conjugation reactions) makes it cost-effective for large-scale biomanufacturing workflows.

Future research directions may leverage its pH-dependent reactivity for tumor microenvironment targeting, a highly searched oncology topic. Comparative studies with other thiol-modifying agents (e.g., maleimides) highlight its superior hydrolytic stability, reducing off-target effects – a frequent concern in ADC optimization discussions.

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